Cas no 53619-11-7 (1,4-Diazabicyclo3.2.2nonan-3-one)

• Product Name: 1,4-Diazabicyclo3.2.2nonan-3-one
• CAS No: 53619-11-7
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• MDL: MFCD01815127
• CID: 56445
• PubChem ID: 4401850
• Update Time: 2025-11-02

1,4-Diazabicyclo3.2.2nonan-3-one Chemical and Physical Properties

Names and Identifiers

• 1,4-Diazabicyclo[3.2.2]nonan-3-one
• 1,4-diaza-bicyclo[3.2.2]nonan-3-one
• 1,4-diazabicyclo[3.2.2]nonan-3-one(SALTDATA: FREE)
• 3-Oxo-1,4-diazabicyclo[3.2.2]nonane
• 3-Oxo-1,4-diazabicyclo<3.2.2>nonan
• 1,4-Diazabicyclo3.2.2nonan-3-one

• MDL： MFCD01815127
• Inchi： 1S/C7H12N2O/c10-7-5-9-3-1-6(8-7)2-4-9/h6H,1-5H2,(H,8,10)
• InChI Key： VCIKVHACZDLJCT-UHFFFAOYSA-N
• SMILES： O=C1CN2CCC(CC2)N1

Computed Properties

• Exact Mass: 140.09500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 32.34000
• LogP: -0.15270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1,4-Diazabicyclo3.2.2nonan-3-one

Exploring the Versatile Applications and Properties of 1,4-Diazabicyclo[3.2.2]nonan-3-one (CAS No. 53619-11-7)

The chemical compound 1,4-Diazabicyclo[3.2.2]nonan-3-one (CAS No. 53619-11-7) is a fascinating heterocyclic molecule that has garnered significant attention in both academic and industrial research. With its unique bicyclic structure and functional groups, this compound serves as a valuable intermediate in organic synthesis and pharmaceutical development. In this comprehensive guide, we delve into the molecular characteristics, synthesis methods, and cutting-edge applications of 1,4-Diazabicyclo[3.2.2]nonan-3-one, while addressing common queries from researchers and industry professionals.

From a structural perspective, 1,4-Diazabicyclo[3.2.2]nonan-3-one features a rigid bicyclic framework containing two nitrogen atoms at positions 1 and 4. This molecular architecture contributes to its stability and makes it particularly useful in medicinal chemistry, where researchers are actively exploring its potential as a scaffold for drug discovery. The compound's CAS number 53619-11-7 serves as a unique identifier in chemical databases, helping scientists quickly access its physical and chemical properties for various applications.

Recent advancements in synthetic methodologies have made 1,4-Diazabicyclo[3.2.2]nonan-3-one more accessible to researchers. Modern green chemistry approaches have been developed to optimize its production, addressing growing concerns about sustainable chemical processes. These innovations align with current industry trends toward environmentally friendly synthesis routes, making this compound particularly relevant in today's research landscape.

The pharmaceutical industry has shown considerable interest in 1,4-Diazabicyclo[3.2.2]nonan-3-one derivatives due to their potential biological activities. Researchers are investigating these compounds for various therapeutic applications, with particular focus on their molecular interactions and structure-activity relationships. These studies contribute to the growing body of knowledge in drug design and development, answering frequent questions from medicinal chemists about novel heterocyclic scaffolds.

Beyond pharmaceutical applications, 1,4-Diazabicyclo[3.2.2]nonan-3-one (CAS 53619-11-7) finds use in material science as a building block for advanced polymers and functional materials. Its rigid structure and nitrogen-containing moieties make it valuable for creating materials with specific thermal and mechanical properties. This versatility addresses common search queries about innovative materials for high-performance applications.

Analytical characterization of 1,4-Diazabicyclo[3.2.2]nonan-3-one typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide crucial information about the compound's purity and structural features, which are essential for quality control in research and industrial settings. The availability of detailed analytical data for CAS 53619-11-7 facilitates its adoption in various chemical processes.

Safety considerations for handling 1,4-Diazabicyclo[3.2.2]nonan-3-one follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper storage and handling procedures should be observed to maintain its stability and purity. These precautions align with current best practices in laboratory safety, a topic of frequent searches among chemical professionals.

The commercial availability of 1,4-Diazabicyclo[3.2.2]nonan-3-one (CAS 53619-11-7) has increased in recent years, with several specialty chemical suppliers offering it in various quantities. Market trends indicate growing demand for this compound, particularly from pharmaceutical and materials science research sectors. This commercial aspect addresses common inquiries about sourcing and pricing from procurement specialists.

Future research directions for 1,4-Diazabicyclo[3.2.2]nonan-3-one derivatives include exploring their potential in catalysis and as ligands in coordination chemistry. These applications could open new avenues in sustainable chemical processes and advanced material design, topics that currently dominate chemical research discussions and search trends.

In conclusion, 1,4-Diazabicyclo[3.2.2]nonan-3-one (CAS No. 53619-11-7) represents an important class of heterocyclic compounds with diverse applications across multiple scientific disciplines. Its unique structural features and synthetic versatility make it a valuable tool for researchers addressing contemporary challenges in drug discovery, material science, and green chemistry. As scientific understanding of this compound continues to grow, so too will its potential to contribute to innovative solutions in these fields.